Cas no 1807396-77-5 (4-Bromo-2-fluoro-3-hydroxycinnamic acid)

• Product Name: 4-Bromo-2-fluoro-3-hydroxycinnamic acid
• CAS No: 1807396-77-5
• MF: C₉H₆BrFO₃
• MW: 261.044545650482
• CID: 4971890
• Update Time: 2025-07-20

4-Bromo-2-fluoro-3-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-hydroxycinnamic acid

• Inchi： 1S/C9H6BrFO3/c10-6-3-1-5(2-4-7(12)13)8(11)9(6)14/h1-4,14H,(H,12,13)/b4-2+
• InChI Key： BBBFLXDTEZMQSP-DUXPYHPUSA-N
• SMILES： BrC1C=CC(/C=C/C(=O)O)=C(C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5

Additional information on 4-Bromo-2-fluoro-3-hydroxycinnamic acid

Introduction to 4-Bromo-2-fluoro-3-hydroxycinnamic acid (CAS No. 1807396-77-5) and Its Applications in Modern Chemical Biology

4-Bromo-2-fluoro-3-hydroxycinnamic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807396-77-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of cinnamic acid derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of 4-Bromo-2-fluoro-3-hydroxycinnamic acid, including the presence of both bromine and fluoro substituents, as well as a hydroxyl group, make it a versatile scaffold for further chemical modifications and biological investigations.

The bromine and fluoro atoms in the molecule introduce unique electronic and steric properties, which can influence its reactivity and interactions with biological targets. These substituents are frequently employed in medicinal chemistry to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. The hydroxycinnamic acid core structure is particularly noteworthy, as it is a common motif found in many natural products and pharmaceuticals, including well-established drugs such as salicylic acid and aspirin derivatives.

In recent years, 4-Bromo-2-fluoro-3-hydroxycinnamic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework provides a rich platform for designing compounds with potential applications in various therapeutic areas, such as anti-inflammatory, anticancer, and antimicrobial agents. The compound’s ability to serve as a precursor for more complex structures has made it a valuable asset in drug discovery pipelines.

One of the most compelling aspects of 4-Bromo-2-fluoro-3-hydroxycinnamic acid is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, researchers have utilized this compound to synthesize inhibitors of kinases and other enzymes implicated in cancer progression. The bromine atom, in particular, has been shown to enhance binding interactions with certain protein targets, leading to the discovery of potent lead compounds.

The fluoro substituent is another critical feature that contributes to the pharmacological properties of 4-Bromo-2-fluoro-3-hydroxycinnamic acid. Fluorinated aromatic compounds are widely recognized for their improved bioavailability, lipophilicity, and resistance to metabolic degradation. These characteristics make them attractive candidates for drug development. In recent studies, derivatives of this compound have been investigated for their potential in modulating signaling pathways associated with neurological disorders.

Moreover, the hydroxyl group on the cinnamic acid backbone provides a site for further functionalization, allowing chemists to tailor the molecule’s properties according to specific biological requirements. This flexibility has enabled the synthesis of a diverse array of analogs with varying biological activities. For example, researchers have explored its use in creating novel antioxidants and anti-inflammatory agents by incorporating additional functional groups into the structure.

The synthesis of 4-Bromo-2-fluoro-3-hydroxycinnamic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies highlight the compound’s importance not only as a target molecule but also as a building block for more complex chemical entities.

Recent advancements in computational chemistry have further enhanced the utility of 4-Bromo-2-fluoro-3-hydroxycinnamic acid in drug discovery. Molecular modeling studies have been conducted to predict its interactions with biological targets, providing insights into its potential pharmacological effects. These computational approaches complement experimental efforts by allowing researchers to screen large libraries of derivatives efficiently.

In conclusion,4-Bromo-2-fluoro-3-hydroxycinnamic acid (CAS No. 1807396-77-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new possibilities for this compound,4-Bromo-2-fluoro-3-hydroxycinnamic acid is poised to play an increasingly important role in the development of next-generation drugs.